![molecular formula C26H29NO B5121214 4-benzyl-1-[3-(benzyloxy)benzyl]piperidine](/img/structure/B5121214.png)
4-benzyl-1-[3-(benzyloxy)benzyl]piperidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-benzyl-1-[3-(benzyloxy)benzyl]piperidine is a chemical compound that belongs to the class of piperidine derivatives. It has gained significant attention in the scientific community due to its potential therapeutic applications.
Mechanism of Action
The mechanism of action of 4-benzyl-1-[3-(benzyloxy)benzyl]piperidine is still not fully understood. However, it is believed to act on the central nervous system by modulating the activity of neurotransmitters such as serotonin and gamma-aminobutyric acid (GABA). It has also been shown to inhibit the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in the inflammatory response.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been extensively studied. It has been found to reduce the levels of pro-inflammatory cytokines such as interleukin-1 beta (IL-1β) and tumor necrosis factor-alpha (TNF-α). It has also been shown to increase the levels of anti-inflammatory cytokines such as interleukin-10 (IL-10). Furthermore, it has been found to modulate the activity of neurotransmitters such as serotonin and GABA, leading to its anxiolytic and antidepressant effects.
Advantages and Limitations for Lab Experiments
One of the main advantages of 4-benzyl-1-[3-(benzyloxy)benzyl]piperidine is its potent pharmacological activity. It has been found to exhibit a wide range of therapeutic effects, making it a promising candidate for the development of new drugs. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for the research on 4-benzyl-1-[3-(benzyloxy)benzyl]piperidine. One of the areas of interest is the development of new drugs based on this compound. Another area of research is the elucidation of its mechanism of action, which can provide insights into the development of new therapies. Furthermore, the investigation of its potential side effects and toxicity can help to ensure its safety for human use.
Synthesis Methods
The synthesis of 4-benzyl-1-[3-(benzyloxy)benzyl]piperidine involves the reaction of 3-(benzyloxy)benzyl bromide with piperidine in the presence of a base. The reaction results in the formation of the desired product in good yield. The purity of the product can be enhanced by recrystallization from a suitable solvent.
Scientific Research Applications
4-benzyl-1-[3-(benzyloxy)benzyl]piperidine has been extensively studied for its potential therapeutic applications. It has been found to exhibit potent anticonvulsant, analgesic, and anti-inflammatory properties. Furthermore, it has shown promising results in the treatment of anxiety and depression.
properties
IUPAC Name |
4-benzyl-1-[(3-phenylmethoxyphenyl)methyl]piperidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H29NO/c1-3-8-22(9-4-1)18-23-14-16-27(17-15-23)20-25-12-7-13-26(19-25)28-21-24-10-5-2-6-11-24/h1-13,19,23H,14-18,20-21H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZLGHCYBECWIMIE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CC2=CC=CC=C2)CC3=CC(=CC=C3)OCC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H29NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.